Cas no 2139047-08-6 (3-(2,4-difluoro-5-methylphenyl)-1H-pyrazol-5-amine)

• Product Name: 3-(2,4-difluoro-5-methylphenyl)-1H-pyrazol-5-amine
• CAS No: 2139047-08-6
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 6084611
• PubChem ID: 104295053
• Update Time: 2025-05-21

3-(2,4-difluoro-5-methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluoro-5-methylphenyl)-1H-pyrazol-5-amine
• 2139047-08-6
• EN300-1147874

• Inchi： 1S/C10H9F2N3/c1-5-2-6(8(12)3-7(5)11)9-4-10(13)15-14-9/h2-4H,1H3,(H3,13,14,15)
• InChI Key： VZYWOECZHPLWRF-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C)C=C1C1=CC(N)=NN1)F

Computed Properties

• Exact Mass: 209.07645362g/mol
• Monoisotopic Mass: 209.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,4-difluoro-5-methylphenyl)-1H-pyrazol-5-amine

3-(2,4-Difluoro-5-Methylphenyl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

3-(2,4-Difluoro-5-Methylphenyl)-1H-Pyrazol-5-Amine, also known by its CAS registry number CAS No. 2139047-08-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and materials science. The structure of this compound is characterized by a pyrazole ring substituted with a 2,4-difluoro-5-methylphenyl group at the 3-position and an amino group at the 5-position. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of 3-(2,4-Difluoro-5-Methylphenyl)-1H-Pyrazol-5-Amine typically involves multi-step reactions, often starting with the preparation of the phenyl derivative followed by cyclization to form the pyrazole ring. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, minimizing side reactions and improving yield. Researchers have also explored the use of microwave-assisted synthesis and catalytic systems to optimize the production process, making it more environmentally friendly and cost-effective.

In terms of chemical properties, this compound exhibits a high degree of stability under standard conditions. The presence of fluorine atoms in the phenyl ring contributes to its lipophilicity, which is an important factor for drug absorption and bioavailability. The amino group at the 5-position of the pyrazole ring introduces additional functional diversity, allowing for further chemical modifications to tailor its properties for specific applications.

Recent studies have highlighted the potential of 3-(2,4-Difluoro-5-Methylphenyl)-1H-Pyrazol-5-Amine as a lead compound in drug discovery efforts targeting various therapeutic areas. For instance, research has shown that this compound exhibits promising activity against certain enzymes implicated in neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier makes it particularly attractive for central nervous system-related therapies.

Beyond pharmacological applications, this compound has also been investigated for its potential use in materials science. The pyrazole moiety is known to exhibit interesting electronic properties, making it a candidate for applications in organic electronics and optoelectronics. Recent studies have explored its use as a building block for constructing advanced materials with tailored electronic characteristics.

In conclusion, 3-(2,4-Difluoro-5-Methylphenyl)-1H-Pyrazol-5-Amine represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.